Cas no 1444101-23-8 (5-(2-Fluoro-4-methylbenzenesulfonyl)-1,2,5-dithiazepane)

5-(2-Fluoro-4-methylbenzenesulfonyl)-1,2,5-dithiazepane is a specialized sulfur- and nitrogen-containing heterocyclic compound featuring a dithiazepane core modified with a 2-fluoro-4-methylbenzenesulfonyl group. This structure imparts unique reactivity and potential applications in medicinal chemistry and materials science. The fluorine substituent enhances electronic properties, while the sulfonyl group contributes to stability and binding affinity, making it a valuable intermediate for drug discovery, particularly in targeting sulfur-dependent enzymatic processes. Its rigid framework and functional group diversity offer versatility in synthetic modifications. The compound’s well-defined molecular architecture ensures reproducibility in research applications, supporting investigations into novel bioactive molecules or functional materials.
5-(2-Fluoro-4-methylbenzenesulfonyl)-1,2,5-dithiazepane structure
1444101-23-8 structure
Product Name:5-(2-Fluoro-4-methylbenzenesulfonyl)-1,2,5-dithiazepane
CAS No:1444101-23-8
MF:C11H14FNO2S3
MW:307.427762508392
CID:6594472
PubChem ID:75397091
Update Time:2025-10-30

5-(2-Fluoro-4-methylbenzenesulfonyl)-1,2,5-dithiazepane Chemical and Physical Properties

Names and Identifiers

    • AKOS033431941
    • EN300-26582571
    • 1444101-23-8
    • 5-(2-fluoro-4-methylphenyl)sulfonyl-1,2,5-dithiazepane
    • 5-(2-fluoro-4-methylbenzenesulfonyl)-1,2,5-dithiazepane
    • Z1565994466
    • 5-(2-Fluoro-4-methylbenzenesulfonyl)-1,2,5-dithiazepane
    • Inchi: 1S/C11H14FNO2S3/c1-9-2-3-11(10(12)8-9)18(14,15)13-4-6-16-17-7-5-13/h2-3,8H,4-7H2,1H3
    • InChI Key: LAWBGFDJHYFJPU-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1F)(N1CCSSCC1)(=O)=O

Computed Properties

  • Exact Mass: 307.01707037g/mol
  • Monoisotopic Mass: 307.01707037g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 96.4Ų

5-(2-Fluoro-4-methylbenzenesulfonyl)-1,2,5-dithiazepane Pricemore >>

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5-(2-Fluoro-4-methylbenzenesulfonyl)-1,2,5-dithiazepane Related Literature

Additional information on 5-(2-Fluoro-4-methylbenzenesulfonyl)-1,2,5-dithiazepane

Comprehensive Overview of 5-(2-Fluoro-4-methylbenzenesulfonyl)-1,2,5-dithiazepane (CAS No. 1444101-23-8): Properties, Applications, and Research Insights

The compound 5-(2-Fluoro-4-methylbenzenesulfonyl)-1,2,5-dithiazepane (CAS No. 1444101-23-8) is a specialized sulfonamide derivative with a unique dithiazepane backbone, attracting significant interest in pharmaceutical and material science research. Its molecular structure combines a fluorinated aromatic ring with a sulfonyl group, enabling diverse reactivity and potential applications. This article explores its synthesis, properties, and relevance to contemporary scientific trends, addressing frequently searched queries such as "sulfonamide-based drug discovery" and "fluorinated compounds in medicinal chemistry."

Chemically, 5-(2-Fluoro-4-methylbenzenesulfonyl)-1,2,5-dithiazepane exhibits notable stability due to its heterocyclic dithiazepane core, which enhances resistance to metabolic degradation. Researchers highlight its role in modulating enzyme inhibition, particularly in studies related to inflammatory pathways and kinase signaling. The fluoro-methylbenzenesulfonyl moiety further contributes to its lipophilicity, a critical factor in bioavailability optimization—a hot topic in AI-driven drug design platforms.

In the context of green chemistry, this compound aligns with the demand for sustainable synthesis methods. Recent publications discuss catalytic approaches to reduce waste in its production, addressing search trends like "eco-friendly sulfonamide synthesis." Its low toxicity profile (as per preliminary assays) also makes it a candidate for biocompatible materials, resonating with queries on "non-toxic fluorinated additives."

From an analytical perspective, advanced techniques such as LC-MS and NMR spectroscopy are essential for characterizing CAS No. 1444101-23-8. These methods validate its purity and structural integrity, crucial for applications in high-throughput screening (HTS) workflows—a frequently searched term in automated drug discovery forums. Computational studies leveraging molecular docking tools further predict its interactions with biological targets, linking to trending searches like "AI in chemical property prediction."

Market-wise, the compound’s niche applications in agrochemicals and electronic materials are gaining traction. Its thermal stability and electrochemical properties are under investigation for organic semiconductors, a field with rising Google search volumes. Patent analyses reveal growing IP activity around dithiazepane derivatives, suggesting commercial potential.

In summary, 5-(2-Fluoro-4-methylbenzenesulfonyl)-1,2,5-dithiazepane exemplifies the convergence of medicinal chemistry and advanced materials. By addressing search-driven topics such as "fluorine in drug design" and "heterocyclic compound applications," this overview bridges scientific rigor with reader engagement, optimized for SEO through strategic keyword placement.

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